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For Researchers, Scientists, and Drug Development Professionals

Styrene Acrylonitrile (SAN) is a versatile and widely used thermoplastic copolymer prized for
its unique combination of transparency, rigidity, and chemical resistance.[1][2] Produced by the
copolymerization of styrene and acrylonitrile, SAN serves as a critical material in a multitude of
applications, ranging from consumer goods and automotive components to medical devices.[1]
[3][4] This technical guide provides an in-depth exploration of the core fundamental properties
of SAN, detailed experimental protocols for their characterization, and visual representations of
its chemical structure and characterization workflows.

Core Properties of Styrene Acrylonitrile (SAN)

SAN is an amorphous copolymer typically composed of 70-80% styrene and 20-30%
acrylonitrile by weight.[3][4] This composition provides a material with greater thermal
resistance than polystyrene alone.[3][4] The acrylonitrile content is a key determinant of the
copolymer's properties; a higher percentage enhances mechanical strength and chemical
resistance, though it can impart a slight yellow tint to the otherwise transparent plastic.[4] SAN
is noted for its high transparency and clarity, allowing light to pass through with minimal
distortion, a property crucial for optical applications.[3] It also exhibits good dimensional
stability, retaining its shape under varying temperature and humidity conditions.[3]

Mechanical Properties
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SAN copolymers offer a good balance of strength, stiffness, and toughness. The mechanical
characteristics can be tailored by adjusting the acrylonitrile content and the molecular weight of
the polymer chains.

Property Value Test Standard

Tensile Strength 60 - 80 MPa ASTM D638/ 1SO 527-2
Tensile Modulus 2.8-3.8 GPa ASTM D638 /1SO 527-2
Elongation at Break 2-5% ASTM D638/ 1SO 527-2
Flexural Strength 90 - 120 MPa ASTM D790 /1S0O 178
Flexural Modulus 3.0-4.0 GPa ASTM D790 /1SO 178
Notched Izod Impact Strength 20 - 40 J/m ASTM D256 / ISO 180

Thermal Properties

The incorporation of acrylonitrile units into the polymer chain enhances the thermal stability of
SAN compared to pure polystyrene.

Property Value Test Standard
Glass Transition Temperature
100 -110°C ASTM D3418/1S0O 11357
(Tg)
Heat Deflection Temperature
_ 85-100°C ASTM D648/ 1SO 75

(HDT) @ 1.82 MPa (264 psi)
Coefficient of Linear Thermal

_ 6-8x1073/°C ASTM E831/I1SO 11359
Expansion
Thermal Conductivity 0.16 - 0.18 W/(m-K) ASTM C177 /1SO 22007

Optical Properties

SAN is known for its excellent optical clarity, making it a suitable material for applications where
transparency is paramount.
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Property Value Test Standard
Refractive Index 1.56-1.57 ASTM D542
Light Transmittance >90 % ASTM D1003
Haze <2% ASTM D1003

Chemical Resistance

The acrylonitrile component of SAN provides good resistance to a range of chemicals, a
significant advantage over many other clear polymers.

Chemical Class Resistance
Dilute Acids Good

Alkalis Good
Aliphatic Hydrocarbons Good

Oils and Greases Excellent
Aromatic Hydrocarbons Poor
Halogenated Hydrocarbons Poor
Ketones Poor

Esters Poor

Note: The properties listed in the tables are typical values and can vary depending on the
specific grade, processing conditions, and additives.

Experimental Protocols

Detailed methodologies for characterizing the fundamental properties of SAN are outlined
below, referencing established ASTM and ISO standards.

Tensile Properties (ASTM D638 / ISO 527-2)
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This test determines the force required to pull a specimen to its breaking point, providing key
data on its strength and ductility.

Methodology:

e Specimen Preparation: Dumbbell-shaped specimens are prepared by injection molding or
machining from a sheet of SAN, following the dimensional specifications of the standard
(e.g., Type | for ASTM D638).

» Conditioning: Specimens are conditioned at a standard temperature (23 £ 2 °C) and relative
humidity (50 *+ 5%) for at least 40 hours prior to testing.

o Test Procedure:
o The thickness and width of the specimen's narrow section are measured.
o The specimen is mounted in the grips of a universal testing machine.
o An extensometer is attached to the specimen to measure elongation.

o The specimen is pulled at a constant rate of crosshead movement (e.g., 5 mm/min) until it
fractures.

o The load and elongation are recorded throughout the test.

» Data Analysis: Tensile strength, tensile modulus, and elongation at break are calculated from
the stress-strain curve.

Notched Izod Impact Strength (ASTM D256 / ISO 180)

This test measures the impact energy required to break a notched specimen, indicating its
toughness.

Methodology:

e Specimen Preparation: Rectangular bar specimens are prepared, and a V-notch is machined
into the specimen to create a stress concentration point.
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» Conditioning: Specimens are conditioned as per the tensile testing protocol.
e Test Procedure:
o The specimen is clamped in a cantilevered position in the impact testing machine.

o A pendulum of a specified weight is released from a set height, striking and breaking the
specimen at the notch.

o The energy absorbed by the specimen during the fracture is measured by the height to
which the pendulum swings after impact.

o Data Analysis: The impact strength is calculated by dividing the absorbed energy by the
thickness of the specimen.

Heat Deflection Temperature (ASTM D648 | ISO 75)

This test determines the temperature at which a polymer sample deforms under a specified
load.

Methodology:

e Specimen Preparation: Rectangular bar specimens are prepared.

» Test Procedure:
o The specimen is placed on two supports in a heating bath.
o A constant load (typically 1.82 MPa or 264 psi) is applied to the center of the specimen.
o The temperature of the bath is increased at a uniform rate (e.g., 2 °C/min).

o The temperature at which the specimen deflects by a specified amount (e.g., 0.25 mm) is
recorded as the heat deflection temperature.

Refractive Index (ASTM D542)

This test measures how much light bends, or refracts, when it passes through the SAN
material.
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Methodology:

e Specimen Preparation: A small, flat, and polished specimen with two parallel surfaces is
required.

e Test Procedure:

A refractometer is used for this measurement.

[¢]

[e]

A drop of a contact liquid with a refractive index higher than that of the specimen is placed
on the prism of the refractometer.

[¢]

The specimen is placed on the contact liquid.

[e]

Light is passed through the specimen, and the angle of refraction is measured.

o Data Analysis: The refractive index is read directly from the instrument's scale.

Chemical Resistance (ASTM D543)

This practice evaluates the resistance of plastics to chemical reagents.
Methodology:
e Specimen Preparation: Specimens of a specified size are prepared.
o Test Procedure:

o The initial weight and dimensions of the specimens are recorded.

o The specimens are fully immersed in the test chemical for a specified period (e.g., 7 days)
at a controlled temperature.

o After immersion, the specimens are removed, cleaned, and dried.
e Evaluation:

o Changes in weight, dimensions, and appearance are recorded.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Mechanical properties (e.g., tensile strength) are often measured after exposure and
compared to the properties of unexposed control specimens to quantify the effect of the
chemical.

Visualizations
Chemical Structure of Styrene Acrylonitrile (SAN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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